Cas no 1823263-02-0 (tert-butyl 3-iodo-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate)

• Product name: tert-butyl 3-iodo-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate
• CAS No: 1823263-02-0
• MF: C₁₂H₁₈IN₃O₂
• MW: 363.19
• MDL: MFCD23381327
• CID: 5096399
• PubChem ID: 130058758

tert-butyl 3-iodo-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxylic acid, 7,8-dihydro-3-iodo-, 1,1-dimethylethyl ester
• tert-butyl 3-iodo-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate
• 5-Boc-3-iodo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
• 5-Boc-3-iodo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine
• starbld0043875
• SY323676
• tert-butyl 3-iodo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-5-carboxylate
• D96995
• tert-butyl 3-iodo-4H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-5-carboxylate
• PS-19650
• MFCD23381327
• 1823263-02-0
• tert-Butyl 3-iodo-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxylate

• MDL： MFCD23381327
• Inchi： 1S/C12H18IN3O2/c1-12(2,3)18-11(17)15-5-4-6-16-10(8-15)9(13)7-14-16/h7H,4-6,8H2,1-3H3
• InChI Key： KARJAMVBTXLMDA-UHFFFAOYSA-N
• SMILES： N12N=CC(I)=C1CN(C(OC(C)(C)C)=O)CCC2

Computed Properties

• Exact Mass: 363.04437g/mol
• Monoisotopic Mass: 363.04437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on tert-butyl 3-iodo-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate

Comprehensive Overview of tert-butyl 3-iodo-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate (CAS No. 1823263-02-0)

The compound tert-butyl 3-iodo-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate (CAS No. 1823263-02-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, featuring a pyrazolo[1,5-a][1,4]diazepine core, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies.

One of the key features of tert-butyl 3-iodo-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate is its iodo-substituted pyrazole ring, which provides a versatile handle for further functionalization via cross-coupling reactions. This property aligns with the growing demand for click chemistry and late-stage diversification strategies in medicinal chemistry. The tert-butyl carboxylate group further enhances its utility as a protecting group, enabling selective deprotection under mild conditions. Such characteristics make it a sought-after building block for fragment-based drug design (FBDD) and high-throughput screening (HTS) campaigns.

In recent years, the scientific community has shown increased interest in pyrazolo[1,5-a][1,4]diazepine derivatives due to their resemblance to privileged scaffolds in drug discovery. Searches for "diazepine-based kinase inhibitors" or "iodo-pyrazole cross-coupling" have surged, reflecting the compound's relevance in modern synthetic methodologies. Additionally, its CAS No. 1823263-02-0 is often queried in patent databases, highlighting its commercial and intellectual property significance.

The synthesis of tert-butyl 3-iodo-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate typically involves multi-step organic transformations, including cyclization and halogenation steps. Its stability under ambient conditions and compatibility with common solvents like DCM and THF make it a practical choice for laboratory-scale applications. Furthermore, its molecular weight and lipophilicity (LogP) profile are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, addressing a critical need in preclinical research.

From an industrial perspective, this compound is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste generation during its production, aligning with global trends toward environmentally friendly processes. The rise of AI-driven retrosynthesis tools has also brought attention to its structural complexity, with platforms like IBM RXN for Chemistry proposing novel routes for its preparation.

In conclusion, tert-butyl 3-iodo-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate (CAS No. 1823263-02-0) represents a critical intersection of synthetic accessibility and therapeutic potential. Its applications span from small-molecule drug development to chemical biology probes, making it a staple in cutting-edge research. As the demand for structurally diverse pharmacophores grows, this compound will likely remain a focal point in both academic and industrial settings.